Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate

• IUPAC Name: ethyl 4-methyl-5-oxo-2H-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C7H9NO4/c1-3-11-7(10)5-4(2)6(9)12-8-5/h8H,3H2,1-2H3
• InChI Key: NQHGATLLVCDBQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=O)ON1)C
• Molecular Formula: C7H9NO4
• DSSTOX Substance ID: DTXSID101004583
• Molecular Weight: 171.15 g/mol
• CAS RN: 84280-59-1

Description

Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate (EMODC) is a heterocyclic organic compound that has been studied for its potential applications in various scientific fields. It is a five-membered ring containing an oxygen atom and three carbon atoms, with an ethyl group attached to the third carbon atom. EMODC has been studied for its potential use in a variety of scientific applications, including synthesis, drug development, and biochemical and physiological research.

Scientific Research Applications

Synthesis of Chiral Compounds

Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate is used in the synthesis of chiral 2-aminoalkyloxazole-4-carboxylates. This process involves N-acylation with phthalimidylamino acids and subsequent irradiation to form oxazoles, followed by deprotection to yield the final products. This synthesis demonstrates minimal racemization and good overall yields, indicating its potential in producing chiral compounds (Cox, Prager, & Svensson, 2003).

Photolysis Studies

The compound has been studied for its behavior under photolysis. When irradiated at 300 nm, it undergoes photolysis in various solvents, suggesting two competing pathways: reversible photoisomerisation to a ketene and a loss of carbon dioxide to form a singlet imino-carbene (Ang & Prager, 1992).

Reactivity with Heterocycles

Research indicates that this compound reacts with chlorinated heterocycles to produce various substitution products. These reactions are significant for synthesizing compounds with diverse functional groups and potential applications in central nervous system research (Hung, Janowski, & Prager, 1985).

Synthesis of Pyrroles, Furans, and Thiophens

This compound is also used in synthesizing pyrroles, furans, thiophens, and their benzo analogues. Photolysis in the presence of various reactants, followed by treatment with Lewis or protic acids, enables the formation of these heterocyclic compounds, demonstrating its versatility in organic synthesis (Prager & Williams, 1996).

Formation of Imidazopyrimidine and Aminoindole Derivatives

In a study, ethyl 5-oxo-3-arylamino-2,5-dihydroisoxazole-4-carboxylates reacted with 2-chloropyrimidine and 2-chlorobenzoxazole to yield isoxazolones. These compounds, upon rearrangement, produced imidazopyrimidine and aminoindole derivatives, indicating the potential of this compound in complex organic transformations (Marjani & Khalafy, 2010).

Utility in Corrosion Inhibition

In industrial applications, derivatives of this compound have been explored as corrosion inhibitors for mild steel, particularly in industrial pickling processes. Their efficiency in protecting metal surfaces and their interaction with the metal surface have been studied using various spectroscopic and microscopic techniques (Dohare, Ansari, Quraishi, & Obot, 2017).

Q & A

Q1: What is the significance of Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate in organic synthesis?

A1: this compound serves as a versatile starting material for synthesizing chiral 2-aminoalkyloxazole-4-carboxylate esters []. These esters are valuable building blocks for various biologically active compounds.

Q2: How are chiral 2-aminoalkyloxazole-4-carboxylate esters synthesized from this compound?

A2: The synthesis involves a three-step process []:

Q3: What are the advantages of this synthetic route?

A3: This method offers several advantages []: